Cyclohexyl vinylcarbamate
Cat. No. B098814
M. Wt: 169.22 g/mol
InChI Key: KEBIPYRRRTZHIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04310398
Procedure details
69 parts of vinyl isocyanate and 89.5 parts of ethyl acetate are introduced into a reaction vessel and heated to 40° C. A mixture of 110 parts of cyclohexanol and 89.5 parts of ethyl acetate (containing 0.02% of dibutyl-tin dilaurate as the catalyst) is added in the course of 1 hour. The mixture is then allowed to react for a further 2 hours at 40° C. A light yellow solution is obtained, from which the reaction product separates out, as crystals, on cooling. Blocked isocyanate content: 11.7%.
[Compound]
Name
110
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
|
[CH:1]([N:3]=[C:4]=[O:5])=[CH2:2].[CH:6]1([OH:12])[CH2:11][CH2:10][CH2:9][CH2:8][CH2:7]1.C([O-])(=O)CCCCCCCCCCC.C([O-])(=O)CCCCCCCCCCC.C([Sn+2]CCCC)CCC.[N-]=C=O>C(OCC)(=O)C>[CH:1]([NH:3][C:4](=[O:5])[O:12][CH:6]1[CH2:11][CH2:10][CH2:9][CH2:8][CH2:7]1)=[CH2:2] |f:2.3.4|
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Inputs
Step One
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=C)N=C=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
C(C)(=O)OCC
|
Step Two
[Compound]
|
Name
|
110
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(CCCCC1)O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)OCC
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCCCCCCC)(=O)[O-].C(CCCCCCCCCCC)(=O)[O-].C(CCC)[Sn+2]CCCC
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[N-]=C=O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
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Setpoint
|
40 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
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ADDITION
|
|
Details
|
is added in the course of 1 hour
|
|
Duration
|
1 h
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to react for a further 2 hours at 40° C
|
|
Duration
|
2 h
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
A light yellow solution is obtained, from which the reaction product
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
on cooling
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Outcomes
Product
|
Name
|
|
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Type
|
|
|
Smiles
|
C(=C)NC(OC1CCCCC1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
